Cas no 177956-45-5 (3,5-Bis(benzyloxy)-4-bromobenzoic acid)
177956-45-5 structure
Product Name:3,5-Bis(benzyloxy)-4-bromobenzoic acid
CAS No:177956-45-5
MF:C21H17BrO4
MW:413.261285543442
MDL:MFCD20923928
CID:1031012
PubChem ID:10024710
Update Time:2025-04-20
3,5-Bis(benzyloxy)-4-bromobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Bis(benzyloxy)-4-bromobenzoic acid
- 4-bromo-3,5-bis(phenylmethoxy)benzoic acid
- 3,5-bis-benzyloxy-4-bromo-benzoic acid
- 4-bromo-3,5-bis(benzyloxy)benzoic acid
- AK133283
- KB-234084
- SureCN642448
- A905881
- SCHEMBL642448
- 3,5-Bis(benzyloxy)-4-bromobenzoicacid
- JCAIWNXWTXXJAE-UHFFFAOYSA-N
- DB-394169
- 3,5-Bis-benzyloxy-4-bromobenzoic acid
- 177956-45-5
- DTXSID90434390
- A1-03851
-
- MDL: MFCD20923928
- Inchi: 1S/C21H17BrO4/c22-20-18(25-13-15-7-3-1-4-8-15)11-17(21(23)24)12-19(20)26-14-16-9-5-2-6-10-16/h1-12H,13-14H2,(H,23,24)
- InChI Key: JCAIWNXWTXXJAE-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(C(=O)O)=CC=1OCC1C=CC=CC=1)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 412.03102g/mol
- Monoisotopic Mass: 412.03102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 55.8Ų
3,5-Bis(benzyloxy)-4-bromobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019094160-1g |
3,5-Bis(benzyloxy)-4-bromobenzoic acid |
177956-45-5 | 95% | 1g |
614.76 USD | 2021-06-17 | |
| Matrix Scientific | 162206-5g |
3,5-Bis-benzyloxy-4-bromobenzoic acid, 95% |
177956-45-5 | 95% | 5g |
$1576.00 | 2023-09-10 | |
| Ambeed | A647552-1g |
3,5-Bis(benzyloxy)-4-bromobenzoic acid |
177956-45-5 | 95+% | 1g |
$581.0 | 2024-04-22 | |
| Crysdot LLC | CD12131735-1g |
3,5-Bis(benzyloxy)-4-bromobenzoic acid |
177956-45-5 | 95+% | 1g |
$693 | 2024-07-24 |
3,5-Bis(benzyloxy)-4-bromobenzoic acid Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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